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Compound of Interest

3-(Bromoacetyl)pyridine
Compound Name:
hydrobromide

Cat. No.: B015425

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
(Bromoacetyl)pyridine hydrobromide (CAS No: 17694-68-7), a key intermediate in
pharmaceutical and chemical synthesis. Understanding the solubility of this compound is
crucial for its effective use in reaction chemistry, purification, and formulation development.

Core Compound Properties

Property Value Source
Molecular Formula C7HeBrNO - HBr [1][2]
Molecular Weight 280.94 g/mol [1112]

White to off-white or light
Appearance _ _ [1][3]
brown crystalline powder/solid

Melting Point 192-197 °C [2]

Purity Typically 295-98% [1114]

Quantitative Solubility Data
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Extensive literature searches did not yield specific quantitative solubility data (e.g., in g/L or

mol/L) for 3-(Bromoacetyl)pyridine hydrobromide in various organic solvents. The

information available is primarily qualitative. The hydrobromide salt form suggests a higher

polarity and potential solubility in polar solvents.

Qualitative Solubility Summary

The following table summarizes the qualitative solubility of 3-(Bromoacetyl)pyridine

hydrobromide based on available data and inferences from its use in analytical techniques.

Qualitative
Solvent Formula Type . Inferred From
Solubility
Use as a solvent
Methanol CHsOH Polar Protic Soluble for NMR
analysis.
A clear solution
) is formed in 10%
Water H20 Polar Protic Soluble
aqueous
solution.
] General solubility
Dimethyl ) ] )
) (CHs)2S0 Polar Aprotic Likely Soluble for polar organic
Sulfoxide
salts.
N,N- General solubility
Dimethylformami  (CHs)2NCH Polar Aprotic Likely Soluble for polar organic
de salts.
Structural
Ethanol C2HsOH Polar Protic Likely Soluble similarity to
methanol.

Note: "Likely Soluble" is an inference based on the compound's salt nature and general

chemical principles, not on direct experimental evidence found in the literature.

Experimental Protocol: Determination of Solubility
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The following is a generalized experimental protocol for determining the solubility of a solid
compound like 3-(Bromoacetyl)pyridine hydrobromide in an organic solvent. This method is
based on the principle of saturation.

Objective: To determine the concentration of a saturated solution of 3-(Bromoacetyl)pyridine
hydrobromide in a given organic solvent at a specific temperature.

Materials:

o 3-(Bromoacetyl)pyridine hydrobromide

e Selected organic solvent (e.g., Methanol)

e Analytical balance

 Vials with screw caps

o Constant temperature shaker or water bath

e Syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks

o High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

e Preparation of Supersaturated Solutions: Add an excess amount of 3-
(Bromoacetyl)pyridine hydrobromide to a series of vials. The exact amount should be
more than what is expected to dissolve.

» Solvent Addition: Add a precise volume of the selected organic solvent to each vial.

» Equilibration: Tightly cap the vials and place them in a constant temperature shaker or water
bath set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a
sufficient period (e.g., 24-48 hours) to ensure saturation is reached.
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e Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature for a few hours to let the undissolved solid settle.

o Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant
using a syringe. Immediately filter the solution through a syringe filter into a pre-weighed
volumetric flask to remove any undissolved solid.

o Dilution: Dilute the filtered saturated solution with the same solvent to a concentration that
falls within the linear range of the analytical method.

o Quantification: Analyze the concentration of 3-(Bromoacetyl)pyridine hydrobromide in the
diluted solution using a validated analytical method such as HPLC or UV-Vis
spectrophotometry.

o Calculation: Calculate the solubility using the following formula, accounting for the dilution
factor:

Solubility (g/L) = (Concentration of diluted sample (g/L)) x (Dilution factor)

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps for determining the solubility of 3-
(Bromoacetyl)pyridine hydrobromide.
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Caption: Workflow for Solubility Determination.

This guide serves as a foundational resource for professionals working with 3-
(Bromoacetyl)pyridine hydrobromide. While quantitative data is currently limited in public
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literature, the provided qualitative information and experimental protocol offer a strong basis for
its practical application and further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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